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Compound of Interest

Compound Name: Undec-1-EN-9-yne

Cat. No.: B12587625 Get Quote

Technical Support Center: Undec-1-en-9-yne
Disclaimer: Specific stability and storage data for Undec-1-en-9-yne is not readily available.

The following information is based on the general chemical properties of its functional groups: a

terminal alkene and a terminal alkyne. These are best-practice recommendations and should

be supplemented by careful observation and in-house experimental validation.

Frequently Asked Questions (FAQs)
Q1: What are the primary stability concerns for Undec-1-en-9-yne?

A1: Undec-1-en-9-yne contains two reactive functional groups: a terminal alkene (-C=CH₂)

and a terminal alkyne (-C≡CH). The primary stability concerns are:

Oxidation: Alkenes and alkynes can be susceptible to oxidation, especially in the presence of

air (oxygen). This can lead to the formation of peroxides, which can be explosive, as well as

other oxygenated byproducts that can act as impurities in reactions.

Polymerization: Terminal alkenes, also known as alpha-olefins, can be prone to

polymerization, which may be initiated by heat, light, or the presence of catalysts or

impurities.

Degradation of the Terminal Alkyne: Terminal alkynes are weakly acidic and can be

deprotonated by strong bases. They can also react with certain metals, such as copper,
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silver, and mercury, to form unstable acetylides which can be shock-sensitive and explosive.

Q2: How should I store Undec-1-en-9-yne for short-term and long-term use?

A2: For optimal stability, Undec-1-en-9-yne should be stored under an inert atmosphere (e.g.,

nitrogen or argon) to prevent oxidation. For long-chain olefins, nitrogen blanketing of storage

tanks is an essential practice to minimize product degradation. It is especially important for

lower molecular weight olefins. Antioxidants, such as BHT, may also be added in small

amounts (25-100 ppm) for additional protection, particularly if nitrogen blanketing is not

feasible.

Short-Term Storage: Store in a tightly sealed container, under an inert atmosphere, in a cool,

dark place.

Long-Term Storage: For extended periods, storage at low temperatures (-20°C) under an

inert atmosphere is recommended to minimize degradation and potential polymerization.

Q3: What materials are incompatible with Undec-1-en-9-yne?

A3: Based on the reactivity of terminal alkenes and alkynes, the following materials should be

avoided:

Strong Oxidizing Agents: (e.g., peroxides, nitrates, perchlorates) can lead to vigorous and

potentially explosive reactions.

Strong Acids and Bases: Can catalyze polymerization or other degradation reactions.

Certain Metals: Avoid contact with copper, silver, mercury, and their salts, as these can form

explosive acetylides with the terminal alkyne. Brass and other copper-containing alloys

should also be avoided in handling and storage equipment.

Free Radical Initiators: Can promote unwanted polymerization of the alkene.
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Issue Possible Cause Recommended Action

Unexpected peaks in

NMR/GC-MS analysis of a

fresh sample.

Sample degradation due to

improper storage (exposure to

air/light).

Purge the sample with an inert

gas (nitrogen or argon) before

sealing and store in a cool,

dark place. For long-term

storage, consider refrigeration

under an inert atmosphere.

Reduced reactivity in a

reaction where the alkyne is a

key functional group.

Formation of acetylides with

trace metals or partial

polymerization.

Ensure all glassware and

reaction components are

scrupulously clean and free of

incompatible metal

contaminants. Consider

filtering the compound through

a short plug of neutral alumina

before use.

The sample has become

viscous or has solidified.

Polymerization of the alkene

moiety.

This indicates significant

degradation. The sample

should be disposed of

according to safety protocols.

To prevent this, store at low

temperatures and under an

inert atmosphere.

Discoloration of the sample

(e.g., yellowing).

Oxidation or the presence of

polymeric impurities.

While slight discoloration may

not always affect reactivity, it is

a sign of degradation. For

sensitive applications,

purification by distillation or

chromatography under an inert

atmosphere may be

necessary.

Physical Properties of Related Compounds
As specific data for Undec-1-en-9-yne is not available, the physical properties of the

corresponding terminal alkyne (1-Undecyne) and terminal alkene (1-Undecene) are provided
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for context.

Property 1-Undecyne 1-Undecene

Molecular Formula C₁₁H₂₀ C₁₁H₂₀

Molecular Weight 152.28 g/mol 154.3 g/mol

Boiling Point 192 - 193 °C 192 - 193 °C

Melting Point -49 °C -49 °C

Flash Point 65 °C / 149 °F 63 °C / 145.4 °F

Appearance Colorless to Light yellow liquid Colorless to Light yellow liquid
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Troubleshooting Workflow for Undec-1-en-9-yne Stability

Initial Check

Storage Protocol Troubleshooting

Receive or Synthesize Undec-1-en-9-yne

Check Purity (NMR, GC-MS)

Is the compound pure?

Store under inert gas (N2 or Ar) 
 in a sealed, amber vial.

Yes

Purify (distillation or chromatography) 
 under inert atmosphere.

No

Store at low temperature (-20°C).

Test for peroxides.

Before use

Peroxides present?

Dispose of compound safely.

Yes

Use with caution or purify further.

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for Undec-1-en-9-yne stability.
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To cite this document: BenchChem. [Stability and storage conditions for Undec-1-en-9-yne].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12587625#stability-and-storage-conditions-for-
undec-1-en-9-yne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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